Cas no 61704-70-9 (3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-)
61704-70-9 structure
Product Name:3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-
CAS No:61704-70-9
MF:C13H19NO
MW:205.296063661575
CID:469320
Update Time:2024-01-30
3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-
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- Inchi: 1S/C13H19NO/c1-2-3-8-12-11-7-5-4-6-10(11)9-13(15)14-12/h9H,2-8H2,1H3,(H,14,15)
- InChI Key: DMFPHLOOXBMYII-UHFFFAOYSA-N
- SMILES: C1(CCCC)=C2C(CCCC2)=CC(=O)N1
Computed Properties
- Exact Mass: 205.14677
Experimental Properties
- Density: 1.04±0.1 g/cm3(Predicted)
- Melting Point: 192-193 °C(Solv: ethyl acetate (141-78-6); ethanol (64-17-5))
- Boiling Point: 423.7±18.0 °C(Predicted)
- PSA: 29.1
- pka: 12.58±0.40(Predicted)
3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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